Cas no 2034227-10-4 (5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 2034227-10-4
• MF: C₁₇H₁₈N₄O₅S
• MW: 390.4136
• CID: 5347340
• Update Time: 2025-10-31

5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one
• 5-((3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)sulfonyl)benzo[d]oxazol-2(3H)-one
• 5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C17H18N4O5S/c1-11-4-7-16(20-19-11)25-12-3-2-8-21(10-12)27(23,24)13-5-6-15-14(9-13)18-17(22)26-15/h4-7,9,12H,2-3,8,10H2,1H3,(H,18,22)
• InChI Key： AMTKHFHXXSWLJS-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])N([H])C(=O)O2)(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 1.2
• Topological Polar Surface Area: 119

Additional information on 5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034227-10-4)

5-({3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2034227-10-4, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a complex arrangement of functional groups, including a sulfonyl group and a piperidine ring, which are connected to a benzoxazolone core. The presence of these specific moieties suggests that the compound may interact with biological targets in a manner that could be beneficial for drug development. The benzoxazolone moiety, in particular, is known for its role in various pharmacological activities, while the piperidine ring often enhances oral bioavailability and metabolic stability.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurological and inflammatory pathways. The structure of 5-(3-(6-methylpyridazin-3-yl)oxy)piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034227-10-4) aligns well with this trend, as it incorporates elements that are commonly found in drugs targeting central nervous system disorders and inflammatory conditions. For instance, the 6-methylpyridazine group is frequently used in medicinal chemistry due to its ability to enhance binding affinity to certain receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The sulfonyl-piperidine linkage provides a versatile scaffold that can be modified to create derivatives with tailored biological activities. This flexibility makes it an attractive candidate for further exploration in drug discovery programs.

Recent studies have begun to explore the pharmacological profile of this compound, focusing on its interactions with various biological targets. Preliminary research suggests that it may exhibit inhibitory effects on enzymes and receptors involved in pain signaling and inflammation. These findings are particularly intriguing given the high unmet medical needs in these areas.

The synthesis of 5-(3-(6-methylpyridazin-3-yl)oxy)piperidin-1-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034227-10-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that modifications to the piperidine ring can significantly influence metabolic stability and bioavailability. By fine-tuning these structural elements, researchers aim to develop derivatives that exhibit improved pharmacokinetic profiles, thereby enhancing their therapeutic potential.

In conclusion, 5-(3-(6-methylpyridazin-3-yl)oxy)piperidin-1yl)sulfonyl]-2h-dibenzo[b,e][1]diazepin (CAS No. 2034227104) represents a promising lead compound in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.